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Compound of Interest

Compound Name: MS645

Cat. No.: B15570811

For Immediate Release — Researchers and drug development professionals handling MS645,
a bivalent BET bromodomain (BrD) inhibitor, must adhere to stringent disposal procedures to
ensure laboratory safety and prevent environmental contamination. Due to its classification as
a combustible solid and its high potential for water contamination, proper end-of-life
management of this compound is critical.

MS645, identified with CAS number 2250091-96-2, is a white to beige powder soluble in
DMSO.[1][2] Safety information designates it as a Storage Class 11 combustible solid and,
notably, assigns it a Water Hazard Class (WGK) of 3, indicating it is highly hazardous to water.
[1][2] This heightened environmental risk necessitates that all waste containing MS645 be
treated as hazardous.

Immediate Safety and Handling Protocols

Before beginning any disposal-related activities, it is imperative to consult your institution's
Environmental Health and Safety (EHS) department for specific guidance tailored to your
location and facilities. The following protocols are based on general best practices for potent,
halogenated organic compounds and should be implemented in conjunction with institutional
requirements.

All handling of MS645, including preparation for disposal, should be conducted within a
certified chemical fume hood to prevent inhalation of dust or aerosols.[1] Standard personal
protective equipment (PPE), including a lab coat, safety goggles with side shields, and
chemical-resistant gloves (e.g., nitrile), must be worn at all times.[1]
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Quantitative Data Summary

Property Value Source
CAS Number 2250091-96-2 [1]
Empirical Formula C48H54CI2N1002S2 [1]
Appearance White to beige powder [1112]
Solubility DMSO (2 mg/mL) [1][2]
Storage Class 11 (Combustible Solids) [1112]
Water Hazard Class (WGK) 3 (Highly hazardous to water) [11[2]

Step-by-Step Disposal Procedures

The proper disposal of MS645 involves a multi-step process focused on containment,
segregation, and clear labeling.

Waste Segregation

Proper segregation is the cornerstone of safe chemical waste disposal. To prevent accidental
reactions and ensure compliant disposal, the following segregation practices are mandatory:

e Solid Waste: All solid materials contaminated with MS645 must be collected in a designated
hazardous waste container. This includes:

o Unused or expired MS645 powder.
o Contaminated personal protective equipment (gloves, disposable lab coats).

o Weighing papers, pipette tips, and other disposables that have come into direct contact
with the compound.

 Liquid Waste: Solutions containing MS645, such as those prepared in DMSO, must be
collected in a separate, clearly labeled hazardous liquid waste container.

o Crucially, halogenated organic waste must be kept separate from non-halogenated waste
streams.[3][4][5][6][7] This is due to specific disposal requirements for halogenated
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compounds.

o Sharps Waste: Needles, syringes, or any other contaminated sharps must be disposed of in
a designated sharps container that is puncture-resistant and clearly labeled as hazardous
waste.

Container Management and Labeling

All waste containers must be in good condition, compatible with the chemical waste they hold,
and have a secure, tight-fitting lid.[3][5]

e Labeling: As soon as the first item of waste is placed in a container, it must be labeled. The
label should clearly state "Hazardous Waste" and include the full chemical name: "MS645
((S)-N,N'-(decane-1,10-diyl)bis(2-((6S)-4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][ 1]
[3][4]triazolo[4,3-a][3][4]diazepin-6-yl)acetamide))”. All constituents and their approximate
percentages should be listed.[3]

o Storage: Waste containers should be kept closed except when adding waste and stored in a
designated satellite accumulation area.[3] This area should be well-ventilated and provide
secondary containment to mitigate spills.

Final Disposal

» Do not pour any waste containing MS645 down the drain.[4][8] The high water hazard
classification means even small amounts can cause significant environmental damage.

» Once a waste container is full (no more than 90% capacity), arrange for its collection by your
institution's EHS department or a licensed hazardous waste disposal contractor.[1]

Spill Management

In the event of a spill, the immediate priority is to ensure personnel safety and contain the
material.

e For Small Spills:

o Alert personnel in the immediate area.
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o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Carefully collect the absorbent material and place it in the designated solid hazardous
waste container.

o Decontaminate the spill area with a suitable solvent, collecting all cleaning materials as
hazardous waste.

e For Large Spills:
o Evacuate the area immediately.

o Alert your supervisor and contact your institution's EHS or emergency response team.

Experimental Protocol Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of MS645 waste streams.
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Caption: Workflow for the proper disposal of MS645 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

benchchem.com [benchchem.com]
benchchem.com [benchchem.com]
campusoperations.temple.edu [campusoperations.temple.edu]

1.
2.
3.
e 4. scienceready.com.au [scienceready.com.au]
5. braun.matse.illinois.edu [braun.matse.illinois.edu]
6.

Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC
Chemistry [hscprep.com.au]

e 7.8.1 Organic solvent waste | Kemicentrum [kc.lu.se]
e 8. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Proper Disposal of MS645: A Comprehensive Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570811#ms645-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15570811?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_BET_Bromodomain_Inhibitor_1_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_P300_Bromodomain_IN_1.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.kc.lu.se/en/employee/general-safety-regulations/8-waste-handling/81-organic-solvent-waste
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_XD14_a_BET_Bromodomain_Inhibitor.pdf
https://www.benchchem.com/product/b15570811#ms645-proper-disposal-procedures
https://www.benchchem.com/product/b15570811#ms645-proper-disposal-procedures
https://www.benchchem.com/product/b15570811#ms645-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15570811?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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